2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-(2-bromophenyl)sulfonylmorpholin-2-yl]acetic acid
• InChI: InChI=1S/C12H14BrNO5S/c13-10-3-1-2-4-11(10)20(17,18)14-5-6-19-9(8-14)7-12(15)16/h1-4,9H,5-8H2,(H,15,16)
• InChI Key: JGFADXRODQUCLZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1S(=O)(=O)C2=CC=CC=C2Br)CC(=O)O
• Molecular Formula: C12H14BrNO5S
• Molecular Weight: 364.21 g/mol

Description

2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid, also known as BSM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BSM is a sulfonamide derivative that has been synthesized using a variety of methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid is believed to exert its effects by inhibiting the activity of enzymes such as carbonic anhydrases and matrix metalloproteinases, which are involved in cancer growth and inflammation. This compound has also been shown to inhibit the activity of histone deacetylases, which are involved in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have anti-cancer and anti-inflammatory effects in animal models. It has also been shown to reduce the growth of blood vessels, which is important for cancer growth. This compound has been shown to have low toxicity in animal models, but further studies are needed to determine its safety in humans.

Advantages and Limitations for Lab Experiments

2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid has several advantages for lab experiments, including its ability to selectively label proteins with a sulfonamide group and its potential therapeutic applications. However, this compound has limitations, including its low yield in synthesis and the need for further studies to determine its safety in humans.

Future Directions

For research on 2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid include further studies on its mechanism of action, its potential therapeutic applications, and its safety in humans. This compound could also be used as a tool in chemical biology research to study the activity of enzymes and proteins. Additionally, further studies could be conducted to optimize the synthesis of this compound for higher yields.

Synthesis Methods

2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid has been synthesized using several methods, including the reaction of 2-bromo-4-nitrophenylsulfone with morpholine and subsequent reduction with sodium dithionite. Another method involves the reaction of 2-bromoaniline with morpholine and subsequent sulfonation with chlorosulfonic acid. The yield of this compound using these methods ranges from 30-70%.

Scientific Research Applications

2-[4-(2-Bromophenyl)sulfonylmorpholin-2-yl]acetic acid has been studied for its potential use as a therapeutic agent for various diseases, including cancer and inflammation. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been studied for its potential use as a tool in chemical biology research, as it can be used to selectively label proteins with a sulfonamide group.